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Compound of Interest

Compound Name: Benactyzine Hydrochloride

Cat. No.: B141112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benactyzine hydrochloride is a well-documented anticholinergic and antimuscarinic agent.

Primarily recognized as a centrally acting muscarinic antagonist, it also functions as a

noncompetitive inhibitor of nicotinic acetylcholine receptors (nAChRs) and a competitive

inhibitor of butyrylcholinesterase (BChE).[1][2][3] These properties make it a valuable tool for

investigating cholinergic signaling pathways in various cellular models. This document provides

detailed protocols for the preparation and application of benactyzine hydrochloride in cell

culture experiments, including cytotoxicity and apoptosis assays, along with visual

representations of its mechanistic pathways.

Physicochemical Properties and Storage
A summary of the key properties of benactyzine hydrochloride is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₀H₂₆ClNO₃

Molecular Weight 363.88 g/mol [1]

Appearance White to off-white powder

Melting Point 177-179 °C

Solubility
DMSO: 72 mg/mL (197.86

mM) H₂O: 2 mg/mL
[1]

Storage

Store powder at 2-8°C,

desiccated. Stock solutions:

-20°C (1 month) or -80°C (6

months). Avoid repeated

freeze-thaw cycles.

[2]

Mechanism of Action
Benactyzine hydrochloride exerts its effects primarily by blocking muscarinic acetylcholine

receptors, thereby inhibiting the actions of the neurotransmitter acetylcholine.[4] This

antagonistic action prevents the activation of downstream signaling cascades. Additionally, it

acts as a noncompetitive inhibitor of nicotinic acetylcholine receptors, further modulating

cholinergic neurotransmission.[3] The compound is also a competitive inhibitor of

butyrylcholinesterase (BChE) with a Ki of 0.01 mM.[2][5]

Signaling Pathways
The following diagrams illustrate the signaling pathways affected by benactyzine
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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